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Compound of Interest

Compound Name: 3-Pentyl acetate

Cat. No.: B1618307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-pentyl acetate, a

key solvent and intermediate in various chemical and pharmaceutical processes. This

document outlines the expected solubility in common organic solvents, presents its key

physical properties, and details an experimental protocol for the quantitative determination of

its solubility.

Core Concepts in Solubility
The solubility of a substance, in this case, 3-pentyl acetate, in a solvent is a measure of the

maximum amount of that substance that can dissolve in a given amount of the solvent at a

specific temperature to form a saturated solution. For liquid-liquid systems, this property is

often described in terms of miscibility, where two liquids are considered miscible if they form a

homogeneous solution in all proportions.

The principle of "like dissolves like" is a fundamental concept in predicting solubility. Polar

solutes tend to dissolve in polar solvents, while non-polar solutes are more soluble in non-polar

solvents. 3-Pentyl acetate, an ester, possesses a polar carbonyl group but also a non-polar

hydrocarbon chain. This dual character influences its solubility across a range of organic

solvents.

Physicochemical Properties of 3-Pentyl Acetate
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A summary of the key physical and chemical properties of 3-pentyl acetate is presented in

Table 1. Understanding these properties is crucial for its application in research and

development.

Property Value Reference

Molecular Formula C₇H₁₄O₂ [1][2]

Molecular Weight 130.19 g/mol [1]

CAS Number 620-11-1 [1]

Appearance Colorless liquid [3]

Odor Banana-like [3]

Boiling Point 295°F (146°C) [3]

Melting Point -95°F (-70.6°C) [3]

Flash Point 91°F (32.8°C) [3]

Vapor Pressure 5.17 mmHg [3]

Solubility Profile of 3-Pentyl Acetate in Organic
Solvents
While specific quantitative solubility data for 3-pentyl acetate in a wide range of organic

solvents is not readily available in the literature, its structural similarity to other amyl acetate

isomers and general principles of organic chemistry allow for a reliable qualitative assessment.

Esters of this molecular weight are generally highly soluble or miscible with most common

organic solvents.[4] The expected solubility is summarized in Table 2.
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Solvent Chemical Formula Polarity
Expected
Solubility/Miscibilit
y

Methanol CH₃OH Polar Protic Miscible

Ethanol C₂H₅OH Polar Protic Miscible

Acetone C₃H₆O Polar Aprotic Miscible

Diethyl Ether (C₂H₅)₂O Relatively Non-polar Miscible

Hexane C₆H₁₄ Non-polar Miscible

Toluene C₇H₈ Non-polar Miscible

Chloroform CHCl₃ Polar Aprotic Miscible

Experimental Protocol for Quantitative Solubility
Determination
To obtain precise solubility data for 3-pentyl acetate in various organic solvents, a gravimetric

method can be employed. This protocol is designed to be followed by researchers in a

laboratory setting.

Materials and Equipment
3-Pentyl acetate (high purity)

Selected organic solvents (analytical grade)

Analytical balance (± 0.0001 g)

Thermostatic water bath or incubator

Calibrated thermometer

Glass vials with airtight seals (e.g., screw caps with PTFE septa)

Volumetric pipettes and flasks
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Drying oven

Desiccator

Experimental Workflow
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Experimental Workflow for Solubility Determination

Preparation

Equilibration

Analysis

Start

Prepare stock solutions of
3-pentyl acetate in solvent

Add excess 3-pentyl acetate
to a known volume of solvent

in a sealed vial

Equilibrate at constant
temperature with agitation

Allow phases to settle

Carefully withdraw an aliquot
of the supernatant

Weigh the aliquot

Evaporate the solvent
in a drying oven

Weigh the remaining
3-pentyl acetate

Calculate solubility

End

Click to download full resolution via product page

Caption: Workflow for the gravimetric determination of 3-pentyl acetate solubility.
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Step-by-Step Procedure
Preparation of Saturated Solutions:

For each organic solvent, add approximately 5 mL of the solvent to a series of glass vials.

To each vial, add an excess of 3-pentyl acetate to ensure that a saturated solution is

formed. The presence of a small, undissolved layer of 3-pentyl acetate at the bottom of

the vial after equilibration will confirm saturation.

Securely seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic water bath or incubator set to the desired temperature

(e.g., 25 °C).

Agitate the vials for a sufficient period (e.g., 24 hours) to ensure that equilibrium is

reached.

After the equilibration period, allow the vials to stand undisturbed at the constant

temperature for at least 2 hours to allow for complete phase separation.

Gravimetric Analysis:

Carefully withdraw a precise aliquot (e.g., 1.00 mL) of the clear, saturated supernatant

from a vial using a calibrated pipette.

Transfer the aliquot to a pre-weighed, dry evaporating dish.

Weigh the evaporating dish with the aliquot to determine the mass of the solution.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent but below the boiling point of 3-pentyl acetate (e.g., 60-80 °C, depending on the

solvent).

Once the solvent has completely evaporated, transfer the evaporating dish to a desiccator

to cool to room temperature.
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Weigh the evaporating dish containing the residual 3-pentyl acetate.

Repeat the drying and weighing process until a constant mass is obtained.

Data Calculation:

Mass of the aliquot: (Mass of dish + aliquot) - (Mass of empty dish)

Mass of 3-pentyl acetate in the aliquot: (Mass of dish + residue) - (Mass of empty dish)

Mass of the solvent in the aliquot: (Mass of the aliquot) - (Mass of 3-pentyl acetate)

Solubility ( g/100 g solvent): (Mass of 3-pentyl acetate / Mass of solvent) x 100

Logical Relationship of Solubility
The solubility of 3-pentyl acetate is governed by the interplay of intermolecular forces between

the solute and the solvent molecules.
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Factors Influencing 3-Pentyl Acetate Solubility

3-Pentyl Acetate

Molecular Structure
(Polar Head, Non-polar Tail)

Organic Solvent

Solvent Polarity

Intermolecular Forces
(van der Waals, Dipole-Dipole)

Solubility
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Caption: Interplay of factors determining the solubility of 3-pentyl acetate.

This guide provides a foundational understanding of the solubility of 3-pentyl acetate in

organic solvents. For applications requiring precise solubility data, the experimental protocol

outlined herein should be followed. The provided information is intended to support researchers

and professionals in the effective use and study of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.osha.gov/chemicaldata/448
https://pubchem.ncbi.nlm.nih.gov/compound/3-Pentyl-acetate
https://www.osha.gov/chemicaldata/460
https://www.osha.gov/chemicaldata/460
https://www.solubilityofthings.com/pentyl-acetate
https://www.benchchem.com/product/b1618307#3-pentyl-acetate-solubility-in-organic-solvents
https://www.benchchem.com/product/b1618307#3-pentyl-acetate-solubility-in-organic-solvents
https://www.benchchem.com/product/b1618307#3-pentyl-acetate-solubility-in-organic-solvents
https://www.benchchem.com/product/b1618307#3-pentyl-acetate-solubility-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1618307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

